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Compound of Interest

Compound Name: RA839

Cat. No.: B15613046

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to In
Vivo Performance

The transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is a master regulator of
the cellular antioxidant response, making it a prime therapeutic target for a multitude of
diseases characterized by oxidative stress and inflammation. A growing arsenal of Nrf2-
activating compounds is available, each with distinct mechanisms of action and in vivo
properties. This guide provides a head-to-head comparison of RA839, a non-covalent Keapl-
Nrf2 interaction inhibitor, with other prominent Nrf2 inducers—CDDO-Me (Bardoxolone methyl),
Sulforaphane (SFN), and Dimethyl Fumarate (DMF)—based on available in vivo experimental
data.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of RA839 and other selected Nrf2 inducers
across different experimental models. Due to the lack of direct head-to-head studies in a single
model for all compounds, data is presented from individual studies to allow for an indirect
comparison of their biological activities.

Table 1: In Vivo Nrf2 Target Gene Induction
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Administr
. . Study
Compoun Animal ] Target Fold ation
Tissue . Referenc
d Model Genes Induction Route &
e
Dose
Oral
C57BL/6 ) GCLC, gavage,
RA839 ] Liver ~2-3 fold [1]
Mice NQO1 100 mg/kg
(with ABT)
CDDO-Me N/A N/A N/A N/A N/A N/A
Sulforapha
N/A N/A N/A N/A N/A N/A
ne
Dimethyl
N/A N/A N/A N/A N/A N/A
Fumarate

Note: Data for CDDO-Me, Sulforaphane, and Dimethyl Fumarate on direct Nrf2 target gene
induction in a comparable in vivo model to the RA839 study was not available in the searched
literature. These compounds are well-established Nrf2 activators, and their target gene
induction has been demonstrated in various in vitro and in vivo models.

Table 2: In Vivo Anti-inflammatory and Neuroprotective Effects
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Outcome Efficacy Referenc
d Model Model Route &
s e
Dose
LPS- ) Effective,
_ Murine Reduced
induced but less
RA839 ) ] Macrophag NO N/A [2]
inflammatio ) potent than
o es production
n (in vitro) CDDO-Me
Reduced o
Significant )
plasma ] Single
LPS- reduction ) )
) levels of IL- intraperiton
induced C57BL/6 in pro-
CDDO-Me ) 12p70, ) eal [3]
endotoxem  Mice infammato
] IFN-y, IL-6, injection,
ia ry
IL-17, and ) 100 nmol
cytokines
IL-23
Ameliorate
d cognitive
impairment
Alzheimer' , reduced Significant
Sulforapha s Disease- ) AB neuroprote
) Mice ) N/A [4]
ne like plagues, ctive
pathology decreased effects
brain
carbonyl
levels
Reduced
Chronic lesion
) Active susceptibili o
Dimethyl ] Significant
Multiple Human ty (marker ) Oral [5]
Fumarate ) reduction
Sclerosis of
Lesions inflammatio
n)

Signaling Pathways and Experimental Workflows

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://pubmed.ncbi.nlm.nih.gov/26459563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2950060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10852928/
https://www.neurology.org/doi/10.1212/NXI.0000000000001138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

To visualize the mechanisms and experimental procedures discussed, the following diagrams
are provided in DOT language.
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Caption: The Nrf2-Keapl signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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